N-[(3-Cyclohexyl-1-methylpyrazol-4-yl)methyl]-1-(3-ethyl-1,2-oxazol-5-yl)methanamine;dihydrochloride

• IUPAC Name: N-[(3-cyclohexyl-1-methylpyrazol-4-yl)methyl]-1-(3-ethyl-1,2-oxazol-5-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C17H26N4O.2ClH/c1-3-15-9-16(22-20-15)11-18-10-14-12-21(2)19-17(14)13-7-5-4-6-8-13;;/h9,12-13,18H,3-8,10-11H2,1-2H3;2*1H
• InChI Key: XPDDIJWZKOUUJQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1)CNCC2=CN(N=C2C3CCCCC3)C.Cl.Cl
• Molecular Formula: C17H28Cl2N4O
• Molecular Weight: 375.3 g/mol

Description

N-[(3-Cyclohexyl-1-methylpyrazol-4-yl)methyl]-1-(3-ethyl-1,2-oxazol-5-yl)methanamine;dihydrochloride is a useful research compound. Its molecular formula is C17H28Cl2N4O and its molecular weight is 375.34. The purity is usually 95%.
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Scientific Research Applications

Reactivity and Synthesis Applications

Synthesis and Reactivity

Studies on compounds with similar structures, such as cyclohexylamines and pyrazoles, have explored their reactivity for the synthesis of various derivatives. For instance, treatment of N-2-(1,1-dichloroalkylidene) cyclohexylamines under specific conditions can lead to different substituted cyclohexylamines, which might hint at the synthetic versatility of similar compounds (Kimpe & Schamp, 2010). Similarly, the synthesis of N,N-dibenzyl derivatives involving pyrazole components demonstrates the potential for creating complex molecules with specific functional groups, which could be relevant for the design and synthesis of new materials or pharmaceuticals (Younas, Abdelilah, & Anouar, 2014).

Environmental and Agronomic Research

Herbicide and Soil Interaction

Research into the fate of soil-applied herbicides provides insight into the environmental behavior of chemical compounds. Understanding the dissipation kinetics of herbicides in different soil types helps in assessing the environmental impact and safety of chemical applications in agriculture (Baer & Calvet, 1999).

Catalysis and Chemical Transformations

Catalysis and Oxidation Reactions

The study of diiron(III) complexes for selective hydroxylation of alkanes, using specific ligands, illustrates the potential of metallic complexes in catalysis, particularly in the oxidation of organic compounds. This research might suggest applications for similar structures in catalytic processes, which could be valuable in industrial chemistry for selective synthesis and transformation of molecules (Sankaralingam & Palaniandavar, 2014).